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Compound of Interest

Compound Name: Ansatrienin B

Cat. No.: B1237358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of

Ansatrienin B, an ansamycin antibiotic with antifungal and antitumor properties. Adherence to

this protocol will help ensure the accuracy, reproducibility, and stability of experimental results.

Physicochemical Properties of Ansatrienin B
A comprehensive understanding of the physicochemical properties of Ansatrienin B is critical

for the accurate preparation of stock solutions. Key data is summarized in the table below.

Property Value Source

Molecular Formula C₃₆H₅₀N₂O₈ [1][2][3][4][5][6]

Molecular Weight 638.8 g/mol [1][2][3][4][5][6]

CAS Number 82189-04-6 [1][2][5][6]

Appearance Solid powder [1]

Solubility

Soluble in DMSO, ethanol,

methanol, and DMF. Poor

water solubility.

[1][2][5][7]

Purity ≥95% [1][2]
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Recommended Solvents and Storage
Ansatrienin B exhibits good solubility in several organic solvents. The choice of solvent will

depend on the specific requirements of the downstream application.

Solvent Recommended for

DMSO General use, cell-based assays

Ethanol Applications where DMSO may be toxic

Methanol General laboratory use

DMF As an alternative to DMSO

Proper storage is crucial to maintain the integrity of the Ansatrienin B stock solution.

Condition Solid Compound Stock Solution

Storage Temperature -20°C -20°C

Stability ≥ 4 years

Use within 1 month to prevent

loss of potency. Aliquot to

avoid multiple freeze/thaw

cycles.[3]

Experimental Protocol: Preparation of a 10 mM
Ansatrienin B Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Ansatrienin B in DMSO.

This is a commonly used concentration for in vitro experiments.

Materials
Ansatrienin B (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes
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Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure
Equilibration: Allow the vial of Ansatrienin B powder to equilibrate to room temperature

before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Ansatrienin B powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.6388 mg of

Ansatrienin B (Molecular Weight = 638.8 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

Ansatrienin B powder. For the example above, add 100 µL of DMSO.

Solubilization: Vortex the solution thoroughly until the Ansatrienin B is completely dissolved.

Gentle warming (e.g., in a 37°C water bath for a few minutes) may aid in dissolution if

necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.[1][3]

Workflow for Stock Solution Preparation
The following diagram illustrates the key steps in the preparation of an Ansatrienin B stock

solution.
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Workflow for Ansatrienin B Stock Solution Preparation
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Caption: Workflow for preparing Ansatrienin B stock solution.
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Safety Precautions
Ansatrienin B should be handled by trained personnel in a laboratory setting. It is

recommended to wear appropriate personal protective equipment (PPE), including gloves, a

lab coat, and safety glasses. For further safety information, consult the Safety Data Sheet

(SDS) provided by the supplier. This product is for research use only and not for human or

veterinary use.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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